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Compound of Interest

Compound Name: Uty HY Peptide (246-254) (TFA)

Cat. No.: B8201758 Get Quote

Essential Safety and Handling Guide for Uty HY
Peptide (246-254) (TFA)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Uty HY Peptide (246-254) (TFA). The procedures

outlined below are designed to ensure a safe laboratory environment and proper management

of this chemical compound.

Chemical Identifier:

Product Name: Uty HY Peptide (246-254) (TFA)

Sequence: H-Trp-Met-His-His-Asn-Met-Asp-Leu-Ile-OH[1]

Molecular Formula: C₅₃H₇₇N₁₅O₁₃S₂[1]

Molecular Weight: 1196.4 g/mol [1]

CAS Number: 76-05-1 (for Trifluoroacetic acid)

Uty HY Peptide (246-254) is a synthetic peptide derived from the ubiquitously transcribed

tetratricopeptide repeat gene on the Y chromosome (UTY) protein.[2][3] It is typically supplied

as a trifluoroacetate (TFA) salt, which results from the purification process using high-

performance liquid chromatography (HPLC).[1][4] While the peptide itself has not been fully
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characterized for its hazards, the primary safety concerns are associated with the TFA counter-

ion.

Hazard Identification and Safety Precautions

Trifluoroacetic acid (TFA) is a strong, corrosive acid that poses significant health risks upon

exposure.[5][6] It can cause severe skin burns, eye damage, and is harmful if inhaled.[5][7][8]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Uty HY Peptide (246-254)
(TFA), particularly when in its lyophilized powder form or when preparing solutions. All handling

should be conducted within a certified chemical fume hood.[5][7]
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PPE Category Item
Specifications and
Requirements

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must be tight-sealing and

conform to ANSI Z87.1

standards.[9]

Face Shield

Recommended in addition to

safety goggles, especially

when handling larger

quantities or when there is a

significant splash hazard.[9]

Hand Protection Chemical-resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[5][9] For handling

larger volumes or for

prolonged contact, heavy-duty

gloves such as butyl rubber or

Viton are recommended.[5]

Double gloving is advised.[9]

[10]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing.[7]

[9]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

peptide to prevent inhalation of

dust particles.[9] If used

outside a fume hood, a full-

face respirator may be

necessary.[5]

Operational Plan: Step-by-Step Handling Procedures
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Preparation and Engineering Controls:

Ensure a certified chemical fume hood is used for all manipulations of the peptide.[5][7]

Verify that an eyewash station and safety shower are readily accessible.[7]

Before handling, allow the vial of lyophilized peptide to warm to room temperature in a

desiccator to prevent condensation.[11]

Weighing and Reconstitution:

Wear all required PPE, including respiratory protection.[9]

Carefully weigh the desired amount of the lyophilized powder in the fume hood. Avoid

creating dust.[9]

To reconstitute, refer to the manufacturer's Certificate of Analysis for the appropriate

solvent.[9] For peptides with residues prone to oxidation (like Trp and Met in this peptide),

use oxygen-free buffers.[9] Sonication can aid dissolution, but avoid excessive heat.[9]

Storage:

Lyophilized Peptide: For long-term storage, keep at -20°C or colder in a tightly sealed

container away from light.[9][11][12]

Peptide in Solution: It is not recommended to store peptides in solution for extended

periods.[9] If necessary, prepare single-use aliquots and store them frozen at -20°C or

-80°C to minimize freeze-thaw cycles.[9]

Emergency Procedures
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Incident Immediate Action

Skin Contact

Immediately move to a safety shower or other

water source and rinse the affected area for at

least 15 minutes. Remove contaminated

clothing while flushing. Seek medical attention.

[5][13]

Eye Contact

Immediately flush the eyes with water at an

eyewash station for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[5][13]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[8][13]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[8]

[13]

Spill

For minor spills (<500 mL), alert personnel,

ensure the area is well-ventilated, and absorb

the spill with an inert material like vermiculite or

sand.[5][7][13] For major spills, evacuate the

area and contact your institution's

Environmental Health and Safety (EHS)

department.[5][13]

Disposal Plan

All waste containing Uty HY Peptide (246-254) (TFA) must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste

Unused peptide powder and contaminated

materials (e.g., weighing paper, pipette tips)

should be collected in a designated, sealed, and

clearly labeled hazardous waste container.[14]

Liquid Waste

Solutions containing the peptide must be

collected in a dedicated, leak-proof, and

chemically compatible hazardous waste

container (e.g., high-density polyethylene).[14]

Never pour down the drain.[5][7]

Sharps

Contaminated needles, syringes, or other

sharps must be disposed of in a designated,

puncture-resistant sharps container.[14]

Waste Container Labeling and Storage:

All waste containers must be labeled "Hazardous Waste" and include the full chemical name.

[7][14]

Store waste containers in a designated, cool, dry, and well-ventilated satellite accumulation

area, away from incompatible materials such as bases and oxidizers.[5][7]

Keep containers securely closed when not in use.[7]

Arrange for waste pickup through your institution's EHS department.[14]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Uty HY Peptide
(246-254) (TFA) in a laboratory setting.
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Safe Handling Workflow for Uty HY Peptide (246-254) (TFA)

Preparation

Handling

Storage Waste Disposal
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Work in Chemical Fume Hood

Verify Emergency Equipment Access
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Weigh Lyophilized Powder
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Caption: Workflow for handling Uty HY Peptide (246-254) (TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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